Cas no 1344466-79-0 (methyl 3-(3S)-3-aminobutylbenzoate)

• Product Name: methyl 3-(3S)-3-aminobutylbenzoate
• CAS No: 1344466-79-0
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 6175983
• PubChem ID: 165823115
• Update Time: 2025-05-04

methyl 3-(3S)-3-aminobutylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(3S)-3-aminobutylbenzoate
• 1344466-79-0
• EN300-1855498
• methyl 3-[(3S)-3-aminobutyl]benzoate

• Inchi： 1S/C12H17NO2/c1-9(13)6-7-10-4-3-5-11(8-10)12(14)15-2/h3-5,8-9H,6-7,13H2,1-2H3/t9-/m0/s1
• InChI Key： DBKGHBZZJFAFGO-VIFPVBQESA-N
• SMILES： O(C)C(C1=CC=CC(=C1)CC[C@H](C)N)=O

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 3-(3S)-3-aminobutylbenzoate

Methyl 3-(3S)-3-aminobutylbenzoate (CAS No. 1344466-79-0): An Overview of Its Structure, Properties, and Applications

Methyl 3-(3S)-3-aminobutylbenzoate (CAS No. 1344466-79-0) is a versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of methyl 3-(3S)-3-aminobutylbenzoate consists of a benzoate moiety linked to an aminobutyl group via a methylene bridge. The presence of the chiral center at the 3-position of the aminobutyl group imparts enantiomeric specificity to the molecule, which can be crucial for its biological activity and pharmacological properties. The ester functionality at the benzoate group also contributes to its reactivity and solubility characteristics.

Recent studies have highlighted the potential of methyl 3-(3S)-3-aminobutylbenzoate in various therapeutic areas. One notable application is in the development of novel anti-inflammatory agents. Inflammation is a complex biological response involving multiple signaling pathways and mediators. Compounds that can modulate these pathways effectively can have significant therapeutic benefits. Research has shown that methyl 3-(3S)-3-aminobutylbenzoate exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory potential, methyl 3-(3S)-3-aminobutylbenzoate has also been explored for its neuroprotective effects. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by progressive neuronal loss and cognitive decline. Preclinical studies have demonstrated that this compound can protect neurons from oxidative stress and promote neurogenesis, suggesting its potential as a neuroprotective agent. These findings are particularly relevant given the growing prevalence of neurodegenerative disorders and the limited treatment options currently available.

In addition to its therapeutic applications, methyl 3-(3S)-3-aminobutylbenzoate has been studied for its use in chemical synthesis and material science. The presence of both amine and ester functionalities makes it an attractive building block for constructing more complex molecules with tailored properties. For example, it can be used as an intermediate in the synthesis of polymers with specific functional groups or as a ligand in coordination chemistry to form metal complexes with unique electronic and magnetic properties.

The synthesis of methyl 3-(3S)-3-aminobutylbenzoate typically involves several steps, including the formation of the benzoate ester from benzoic acid and methanol, followed by the introduction of the aminobutyl group through an appropriate coupling reaction. The chiral center at the 3-position can be introduced using chiral auxiliaries or asymmetric catalysis techniques to ensure enantiomeric purity. Optimizing these synthetic routes is crucial for large-scale production and commercialization of the compound.

To further understand the biological activity of methyl 3-(3S)-3-aminobutylbenzoate, extensive in vitro and in vivo studies have been conducted. In vitro assays have shown that this compound can effectively inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). In vivo studies using animal models have confirmed its anti-inflammatory effects, with reduced levels of inflammatory markers observed in treated animals compared to controls.

The safety profile of methyl 3-(3S)-3-aminobutylbenzoate is another critical aspect that has been evaluated through toxicological studies. These studies have demonstrated that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects on major organs or physiological functions. This favorable safety profile supports its potential for clinical development.

In conclusion, methyl 3-(3S)-3-aminobutylbenzoate (CAS No. 1344466-79-0) is a multifaceted compound with promising applications in both therapeutic and non-therapeutic areas. Its unique structural features, combined with its biological activities, make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.